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Compound of Interest

Compound Name: tert-Butyl thiophen-2-ylcarbamate

Cat. No.: B184355

Technical Guide: tert-Butyl thiophen-2-
ylcarbamate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,
synthesis, and applications of tert-Butyl thiophen-2-ylcarbamate (CAS No. 56267-50-6). The
information is intended to support research and development activities in organic synthesis,
medicinal chemistry, and materials science.

Chemical Identity and Physicochemical Properties

tert-Butyl thiophen-2-ylcarbamate is a heterocyclic organic compound featuring a thiophene
ring functionalized with a tert-butoxycarbonyl (Boc) protected amine group. This structure
makes it a valuable intermediate in the synthesis of more complex molecules.[1] Its key
identifiers and properties are summarized below.

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Source(s)
tert-butyl N-thiophen-2-
IUPAC Name N/A
ylcarbamate
tert-Butyl N-(2-
Synonyms thienyl)carbamate, 2-(N-Boc- [1]
amino)thiophene
CAS Number 56267-50-6 [11[21[3114]
Molecular Formula CoH13NO2S [11[31[5]
Molecular Weight 199.27 g/mol [11[3]114]
Melting Point 151 -152°C (303.8 - 305.6 °F)  [2]
White to off-white crystalline
Appearance [1]
powder
Solubility Insoluble in water [2]
XLogP3 25 N/A

Table 2: Crystallographic Data[5]

Parameter Value
Crystal System Orthorhombic
Space Group Pca2i

a 11.732 (2) A
b 8.6513 (17) A
C 9.879 (2) A
Volume (V) 1002.7 (3) A3
Z 4

Dihedral Angle

15.79 (14)° (between thiophene ring and

carbamate group)
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of tert-Butyl thiophen-2-
ylcarbamate.

Table 3: Spectroscopic Properties

Spectrum Type Data Source(s)

(400 MHz, CDCl): & = 6.9 (br,
1H, —NH), 6.79 (m, 2H, —CH),

1H NMR 5]
6.5 (dd, 1H, —CH), 1.5 (s, 9H,

tBu)

The experimental FT-IR
spectrum (4000-400 cm™1) has

FT-IR ] N/A
been recorded and analyzed in

the solid phase.

Experimental Protocols
Synthesis via Curtius Rearrangement

The title compound is commonly prepared through a typical Curtius Rearrangement reaction.[5]
Materials:

e Thiophene-2-carbonyl azide (1.0 equivalent, e.g., 270 mg, 1.77 mmol)

« tert-Butyl alcohol (1.0 equivalent, e.g., 131 mg, 1.77 mmol)

e Toluene (e.g., 15 ml)

Procedure:

» Dissolve thiophene-2-carbonyl azide and tert-butyl alcohol in toluene in a suitable reaction
flask.[5]

» Heat the solution at 100 °C overnight.[5]
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 After the reaction is complete, remove the excess solvent and unreacted tert-butyl alcohol in
vacuo.[5]

» To obtain crystals suitable for X-ray analysis, dissolve the crude product in toluene and cool
the solution to -30 °C.[5]

Synthesis Workflow of tert-Butyl thiophen-2-ylcarbamate
Reactants

Ghiophene-z-carbonyl azida tert-Butyl Alcohol
[Curtius Rearrangemeng
Toluene, 100°C, Overnight Removal _of Excess Solvent

(in vacuo)

Crystallization
(Toluene, -30°C)

tert-Butyl
thiophen-2-ylcarbamate

Click to download full resolution via product page

Caption: Synthesis workflow via Curtius Rearrangement.

Applications and Reactivity
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tert-Butyl thiophen-2-ylcarbamate is a versatile building block in synthetic chemistry,
primarily due to the distinct reactivity of its functional groups.

e Precursor for Ligand Synthesis: It serves as a key precursor in the synthesis of diimine
ligands, which are suitable for forming metal complexes.[5]

 Intermediate in Agrochemicals and Pharmaceuticals: The compound is a valuable
intermediate for developing novel pesticides, herbicides, and potential drug candidates.[1]
The thiophene ring enhances reactivity and selectivity in various chemical transformations.[1]

e Role in C-H Activation Chemistry: The thiophene moiety is amenable to palladium-catalyzed
direct 5-arylation, allowing for the construction of complex biaryl structures.

The utility of this compound stems directly from its molecular architecture. The Boc group
serves as a robust protecting group for the amine, which can be removed under acidic
conditions. The thiophene ring provides a site for electrophilic substitution and metal-catalyzed
cross-coupling reactions, while the N-H bond of the carbamate can participate in hydrogen
bonding or act as a coordination site in ligands.
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Structure-Function Relationship

tert-Butyl

thiophen-2-ylcarbamate

Structural Features

Thiophene Ring Carbamate N-H

Site for C-H Activation
& Cross-Coupling

[Boc Protecting Group]
Amine Protection
& Steric Control

Chemical Utility
Y

H-Bonding / Ligand Site

Intermediate for:
- Pharmaceuticals

- Agrochemicals
- Diimine Ligands

Click to download full resolution via product page
Caption: Relationship between structure and chemical utility.

Safety and Handling

tert-Butyl thiophen-2-ylcarbamate requires careful handling in a laboratory setting. The
compound is classified with the following hazards:

e Causes skin irritation.

o Causes serious eye irritation.
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May cause respiratory irritation.

Handling Recommendations:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and appropriate lab clothing.[2]

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of dust.[2]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2]
Incompatibilities: Avoid contact with strong acids.[2]

Disposal: Dispose of contents and container to an approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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